N-2-(morpholin-4-yl)ethyl-3-nitroaniline

• Molecular Formula: C12H17N3O3
• Molecular Weight: 251.28 g/mol
• IUPAC Name: N-(2-morpholin-4-ylethyl)-3-nitroaniline
• InChI: InChI=1S/C12H17N3O3/c16-15(17)12-3-1-2-11(10-12)13-4-5-14-6-8-18-9-7-14/h1-3,10,13H,4-9H2
• InChI Key: XSGRBIVKZXILKK-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCNC2=CC(=CC=C2)[N+](=O)[O-]

Description

N-2-(morpholin-4-yl)ethyl-3-nitroaniline is a useful research compound. Its molecular formula is C12H17N3O3 and its molecular weight is 251.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

28.2 g 3-fluoronitrobenzene and 143 g 4-(2-aminoethyl)morpholine were dissolved in 300 ml dimethyl sulfoxide, and the batch was stirred for 60 h at 100° C. After cooling, the batch was poured into 1 l water. The mixture was extracted several times with methyl tert-butyl ether, and the combined organic phases were reduced to dryness in a rotary evaporator, yielding a dark liquid.

Synthesis routes and methods II

Procedure details

Using 1-bromo-3-nitro-benzene (303 mg) and 2-morpholin-4-yl-ethylamine (315 μl) instead of morpholine, in the same manner as Step A in Example 1-D-105, the desired compound was obtained (374.6 mg, 74%).